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Compound of Interest

Compound Name: BMS-561392 formate

Cat. No.: B12385739 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and a comprehensive protocol for the

preparation, storage, and handling of a BMS-561392 formate stock solution in dimethyl

sulfoxide (DMSO). BMS-561392 is a potent and selective inhibitor of TNF-α converting enzyme

(TACE), also known as ADAM17, and is a valuable tool for research in inflammatory diseases

and cancer.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative information for BMS-561392 formate.

Parameter Value Reference

Synonyms DPC 333 formate [3]

Molecular Formula C₂₈H₃₄N₄O₆ [3][4]

Molecular Weight 522.59 g/mol [3][4]

Solubility in DMSO 250 mg/mL (478.39 mM) [4]

Purity ≥95% - 97.00% [5][6]

Appearance Solid [3]
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Mechanism of Action and Signaling Pathway
BMS-561392 is a selective inhibitor of TACE (ADAM17), a metalloproteinase responsible for

the cleavage of the membrane-bound precursor of Tumor Necrosis Factor-alpha (TNF-α) to its

soluble, active form.[1][2] By inhibiting TACE, BMS-561392 effectively reduces the levels of

soluble TNF-α, a key cytokine involved in systemic inflammation.[4][6] This mechanism of

action makes it a compound of interest for studying and potentially treating inflammatory

conditions such as rheumatoid arthritis and inflammatory bowel disease.[1][2] TACE is also

involved in the shedding of various other cell surface proteins, and its inhibition can modulate

their respective signaling pathways.[7]

Cell Membrane

pro-TNF-α
(membrane-bound) Soluble TNF-αTACE

(ADAM17)
Cleaves

BMS-561392 formate
Inhibits

Inflammatory Response
Induces

Click to download full resolution via product page

Caption: Inhibition of TNF-α release by BMS-561392.

Experimental Protocol: Preparation of BMS-561392
Formate Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of BMS-561392 formate in

DMSO.

3.1. Materials and Equipment

BMS-561392 formate powder

Anhydrous/molecular sieve-dried DMSO

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Stock Solution Preparation Workflow
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Caption: Workflow for preparing BMS-561392 formate stock solution.

3.3. Step-by-Step Procedure

Pre-handling: Before opening, gently tap the vial of BMS-561392 formate powder to ensure

all the powder is at the bottom.[8]

Weighing: Accurately weigh the desired amount of BMS-561392 formate powder using a

calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 5.226 mg of the compound.

Calculation:

Volume of DMSO (in L) = (Mass of compound (in g) / Molecular Weight (in g/mol )) /

Desired Concentration (in mol/L)

Example for 1 mL of 10 mM stock solution:

Mass = 5.226 mg = 0.005226 g

Molecular Weight = 522.59 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Volume of DMSO = (0.005226 g / 522.59 g/mol ) / 0.010 mol/L = 0.001 L = 1 mL

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the BMS-
561392 formate powder.

Mixing: Cap the vial tightly and vortex the solution until the compound is completely

dissolved. Gentle warming (up to 37°C) or sonication can be used to aid dissolution if

necessary, though BMS-561392 formate is highly soluble in DMSO.[4]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in tightly sealed microcentrifuge tubes or amber glass vials.[9]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12385739?utm_src=pdf-body
https://www.benchchem.com/product/b12385739?utm_src=pdf-body
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/product/b12385739?utm_src=pdf-body
https://www.benchchem.com/product/b12385739?utm_src=pdf-body
https://www.benchchem.com/product/b12385739?utm_src=pdf-body
https://www.benchchem.com/product/b12385739?utm_src=pdf-body
https://www.targetmol.com/compound/bms-561392_formic_acid%28611227-74-8_free_base%29
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Small_Molecule_Inhibitor_Stability_in_Solution.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Small_Molecule_Inhibitor_Stability_in_Solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application and Handling Guidelines
Working Solutions: To prepare a working solution for cell-based assays, dilute the DMSO

stock solution in the desired aqueous buffer or cell culture medium. It is recommended to

perform serial dilutions in DMSO first before the final dilution into the aqueous medium to

prevent precipitation.

DMSO Concentration: The final concentration of DMSO in cell culture should be kept low

(typically ≤ 0.1% to 0.5%) to avoid cytotoxicity.[9] Always include a vehicle control (medium

with the same final concentration of DMSO) in your experiments.

Stability: BMS-561392 formate in DMSO is stable for up to one year when stored at -80°C.

[4] Avoid repeated freeze-thaw cycles as this can degrade the compound.

Safety Precautions: Handle BMS-561392 formate and DMSO in a well-ventilated area,

preferably a chemical fume hood. Wear appropriate personal protective equipment, including

gloves, safety glasses, and a lab coat. Refer to the Material Safety Data Sheet (MSDS) for

detailed safety information.

By following these guidelines and protocols, researchers can ensure the accurate and effective

use of BMS-561392 formate in their experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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